2-ethoxy-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)-1-naphthamide

• IUPAC Name: 2-ethoxy-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C24H22N2O2S/c1-2-28-22-11-10-19-7-3-4-9-21(19)23(22)24(27)26(15-18-12-14-29-17-18)16-20-8-5-6-13-25-20/h3-14,17H,2,15-16H2,1H3
• InChI Key: FGDNBYVKJPABLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)N(CC3=CSC=C3)CC4=CC=CC=N4
• Molecular Formula: C24H22N2O2S
• Molecular Weight: 402.5 g/mol
• CAS No.: 1234852-88-0

Description

2-ethoxy-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)-1-naphthamide, also known as THN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. THN is a naphthalimide derivative that exhibits unique properties, making it a valuable tool in the study of biological systems. In

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)-1-naphthamide is not fully understood, but it is believed to involve the interaction with biological molecules such as DNA, RNA, and proteins. This compound has been shown to intercalate into DNA, disrupting its structure and inhibiting its replication. This compound has also been shown to interact with proteins, such as topoisomerase II and tubulin, which are involved in cell division and proliferation.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have shown that this compound can induce apoptosis, inhibit cell proliferation, and reduce inflammation. In vivo studies have shown that this compound can reduce tumor growth and improve survival rates in animal models of cancer. This compound has also been shown to exhibit anti-viral activity against various viruses, including HIV and herpes simplex virus.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)-1-naphthamide has several advantages for use in laboratory experiments, including its fluorescent properties, which make it a valuable tool for imaging biological systems. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, this compound has some limitations, including its instability in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-ethoxy-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)-1-naphthamide. One area of interest is the development of this compound-based materials for use in optoelectronic devices. Another area of interest is the investigation of this compound's potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Additionally, further research is needed to understand the mechanism of action of this compound and its potential applications in other fields, such as neuroscience and infectious diseases.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications in various fields. This compound has been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral properties, as well as fluorescent properties that make it a valuable tool for imaging biological systems. While this compound has some limitations, its advantages make it a promising tool for further research in the future.

Synthesis Methods

The synthesis of 2-ethoxy-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)-1-naphthamide involves a multi-step process that requires specialized equipment and expertise. The first step involves the reaction of 1-naphthaldehyde with ethyl cyanoacetate to form the corresponding ethyl ester. The second step involves the reaction of the ethyl ester with pyridine-2-carboxaldehyde and thiophene-3-carboxaldehyde to form the desired this compound product. The synthesis of this compound is challenging due to the instability of the intermediate products and the need for precise reaction conditions.

Scientific Research Applications

2-ethoxy-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)-1-naphthamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral properties. This compound has also been used as a fluorescent probe for imaging biological systems, such as DNA and proteins. In materials science, this compound has been used to create luminescent materials for optoelectronic devices.